N-(4-methylthiazol-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C11H8N6O2S/c1-6-5-20-11(14-6)16-9(18)10-15-8(17-19-10)7-4-12-2-3-13-7/h2-5H,1H3,(H,14,16,18)
• InChI Key: OPJZBJSCCBCEPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=NC(=NO2)C3=NC=CN=C3
• Molecular Formula: C11H8N6O2S
• Molecular Weight: 288.29 g/mol
• CAS No.: 1219904-19-4

Description

N-(4-methylthiazol-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively for its unique properties and is considered to be a promising candidate for several research applications.

Mechanism of Action

The mechanism of action of N-(4-methylthiazol-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide involves the inhibition of DNA synthesis and cell division, leading to the suppression of tumor growth. It also exhibits antimicrobial activity by inhibiting the growth of bacteria and fungi.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria and fungi. It also exhibits anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-methylthiazol-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide in lab experiments is its potent antitumor and antimicrobial activities. However, its limitations include its low solubility in water and its potential toxicity, which requires careful handling and storage.

Future Directions

There are several future directions for the research on N-(4-methylthiazol-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide. One potential direction is the development of new drugs based on this compound for the treatment of cancer and microbial infections. Another direction is the exploration of its potential applications in the fields of nanotechnology and material science, where it could be used as a building block for the synthesis of new materials. Additionally, further studies are needed to investigate its potential side effects and toxicity in vivo.

Synthesis Methods

The synthesis of N-(4-methylthiazol-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide involves the reaction of 4-methyl-2-thiazolamine with pyrazine-2-carboxylic acid, followed by the reaction with phosphoryl chloride and finally with hydroxylamine hydrochloride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

N-(4-methylthiazol-2-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antitumor and antimicrobial activities, making it a promising candidate for the development of new drugs.